Cas no 81104-42-9 (4-(Methylthio)benzhydrazide)

• Product Name: 4-(Methylthio)benzhydrazide
• CAS No: 81104-42-9
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD01310830
• CID: 732167
• PubChem ID: 265435
• Update Time: 2025-04-19

4-(Methylthio)benzhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(methylthio)-, hydrazide
• 4-(METHYLTHIO)BENZHYDRAZIDE
• 4-methylsulfanylbenzohydrazide
• 4-Methylmercapto-benzoesaeure-hydrazid
• 4-methylsulfanyl-benzoic acid hydrazide
• 1-(Methylthio)benzene-4-carbohydrazide
• 4-Methylthiobenzoylhydrazine
• NSC 101467
• p-(Methylthio)benzohydrazide
• AHUNGRSFNOFSNE-UHFFFAOYSA-N
• FT-0676425
• NSC-101467
• 4-(methylsulfanyl)benzohydrazide
• 4-(methylthio)benzohydrazide
• 81104-42-9
• MFCD01310830
• 1-methylthiobenzene-4-carbohydrazide
• A840043
• CS-0360178
• DTXSID60295354
• SCHEMBL2830827
• SB86074
• AKOS008968970
• 4-(Methylthio)benzhydrazide, AldrichCPR
• NCIOpen2_001907
• NSC101467
• DA-02645
• 4-(Methylthio)benzhydrazide

• MDL： MFCD01310830
• Inchi： 1S/C8H10N2OS/c1-12-7-4-2-6(3-5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11)
• InChI Key： AHUNGRSFNOFSNE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(NN)=O)=CC=1

Computed Properties

• Exact Mass: 182.05100
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.25
• Melting Point: 161-163°C
• PSA: 80.42000
• LogP: 2.10320

4-(Methylthio)benzhydrazide Security Information

• Hazard Category Code： 36/37/38-43-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT